4-((1-(2-Phenylthiazole-4-carbonyl)pyrrolidin-3-yl)oxy)picolinamide

• IUPAC Name: 4-[1-(2-phenyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c21-18(25)16-10-14(6-8-22-16)27-15-7-9-24(11-15)20(26)17-12-28-19(23-17)13-4-2-1-3-5-13/h1-6,8,10,12,15H,7,9,11H2,(H2,21,25)
• InChI Key: PRTMPJXVOCHYCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC(=NC=C2)C(=O)N)C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 2034274-19-4

Description

The compound “4-((1-(2-Phenylthiazole-4-carbonyl)pyrrolidin-3-yl)oxy)picolinamide” is a complex organic molecule that contains several functional groups. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The pyrrolidine ring is a nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyrrolidine ring, a phenylthiazole group, and a picolinamide group would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of several functional groups provides multiple sites for potential reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a pyrrolidine ring could affect its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, thiazoles can exhibit a range of biological activities, and the mechanism of action would likely involve interactions with biological targets.

Future Directions

Future research could explore the synthesis of this compound, its potential biological activities, and its physical and chemical properties. This could lead to the development of new drugs or other useful compounds.